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Compound of Interest

Compound Name: 3-Oxopentanedioic acid

Cat. No.: B044449 Get Quote

Researchers and laboratory personnel must handle the disposal of 3-Oxopentanedioic acid
with diligence to ensure safety and regulatory compliance. This guide provides essential

information on the proper disposal procedures for this compound, also known as 1,3-

Acetonedicarboxylic acid or 3-Ketoglutaric acid. Adherence to these protocols is critical for

maintaining a safe laboratory environment and preventing environmental contamination.

Key Safety and Physical Properties
A thorough understanding of the chemical's properties is the first step in safe handling and

disposal. Below is a summary of key quantitative data for 3-Oxopentanedioic acid.

Property Value

Molecular Formula C5H6O5

Molecular Weight 146.10 g/mol [1]

Melting Point 133 °C (decomposes)[2]

Solubility Information not available in provided results

pH Information not available in provided results

Autoignition Temperature 343 °C / 649.4 °F[3]
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Hazard Summary: 3-Oxopentanedioic acid is classified as a skin and eye irritant.[1][4][5] It

may also form combustible dust concentrations in the air.[4]

Experimental Protocols: Disposal Procedures
The following step-by-step instructions outline the approved procedure for the disposal of 3-
Oxopentanedioic acid.

1. Personal Protective Equipment (PPE):

Before handling the chemical, ensure you are wearing appropriate PPE, including chemical-

resistant gloves, protective clothing, and chemical safety goggles or a face shield.[4][6]

2. Waste Collection:

Collect waste 3-Oxopentanedioic acid in its original container or a clearly labeled, suitable

container for chemical waste.[4][6]

Do not mix 3-Oxopentanedioic acid waste with other waste streams, especially

incompatible materials.[2] Incompatible materials include acids, bases, strong oxidizing

agents, and reducing agents.[4][6]

3. Labeling and Storage of Waste:

Ensure the waste container is tightly closed and properly labeled with the chemical name ("3-
Oxopentanedioic acid" or a synonym) and any relevant hazard warnings.

Store the waste container in a designated, well-ventilated, and refrigerated area, away from

incompatible materials.[4][6]

4. Disposal:

All disposal of 3-Oxopentanedioic acid must be conducted through an approved waste

disposal plant.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Do not dispose of 3-Oxopentanedioic acid down the drain or in regular trash.[2]
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5. Accidental Spills:

In the event of a spill, immediately clean it up while wearing appropriate PPE.[6]

For solid spills, sweep up the material and place it into a suitable container for disposal.[4][6]

Avoid creating dust.[4]

Wash the spill area thoroughly after the material has been collected.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Oxopentanedioic acid.
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Start: Have 3-Oxopentanedioic acid for disposal

Wear appropriate PPE
(gloves, goggles, lab coat)

Is the waste contaminated
with other chemicals?

Collect in a dedicated,
labeled waste container

No Consult SDS for compatibility

Yes

Store in a cool, dry, well-ventilated area
away from incompatibles

Contact Environmental Health & Safety (EHS)
for pickup and disposal

End: Waste properly disposed

Click to download full resolution via product page

Caption: Disposal workflow for 3-Oxopentanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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